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Compound Name: Calycosin 7-O-xylosylglucoside

Cat. No.: B12365857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calycosin 7-O-xylosylglucoside, an isoflavonoid glycoside, has garnered significant attention

in the scientific community for its potential therapeutic applications. As a bioactive compound, it

demonstrates a range of pharmacological activities, including osteogenic, neuroprotective, and

antioxidant effects. This technical guide provides an in-depth overview of the natural sources of

Calycosin 7-O-xylosylglucoside, detailed experimental protocols for its isolation and

purification, and an exploration of its role in cellular signaling pathways.

Natural Sources of Calycosin 7-O-xylosylglucoside
Calycosin 7-O-xylosylglucoside is predominantly found in the plant kingdom, with its primary

source being the roots of various species within the Astragalus genus (Fabaceae family),

commonly known as milkvetch or Huangqi in traditional Chinese medicine. Astragalus

membranaceus (Fisch.) Bge. and its variety Astragalus membranaceus var. mongholicus (Bge.)

Hsiao are the most well-documented sources of this compound.

The concentration of Calycosin 7-O-xylosylglucoside can vary depending on the plant part,

geographical origin, and processing methods. Research indicates that the roots of Astragalus

species are the primary storage organ for this isoflavonoid.
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Quantitative Analysis of Calycosin 7-O-
xylosylglucoside in Astragalus membranaceus
The following table summarizes the quantitative data on the content of Calycosin 7-O-
xylosylglucoside (often reported as Calycosin-7-O-glucoside) in Astragalus membranaceus.

Plant Material Processing Method
Calycosin 7-O-
glucoside Content
(µg/g)

Reference

Roasted Astragalus

membranaceus water

extract

Roasting 847.88 [1]

Astragalus

membranaceus var.

mongholicus roots

Natural drying
Varies significantly by

habitat
[2]

Astragalus

membranaceus var.

mongholicus

seedlings (roots)

Low temperature

(2°C)

Increased

accumulation
[2]

Astragalus

membranaceus var.

mongholicus

seedlings (stems)

Low temperature

(2°C)

Increased

accumulation
[2]

Astragalus

membranaceus var.

mongholicus

seedlings (leaves)

Low temperature

(2°C)

Increased

accumulation
[2]

Isolation and Purification of Calycosin 7-O-
xylosylglucoside
The isolation of Calycosin 7-O-xylosylglucoside from its natural sources involves a multi-step

process encompassing extraction, fractionation, and purification. The following is a
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comprehensive protocol synthesized from various cited methodologies.

Experimental Workflow for Isolation and Purification
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Extraction

Fractionation

Purification

Dried and Powdered Astragalus Root

Methanol Reflux Extraction
(2 hours, 2 cycles)

Filtration

Rotary Evaporation
(to yield crude extract)

Suspend Crude Extract in Water

Crude Extract

Liquid-Liquid Partitioning
(n-hexane, ethyl acetate, n-butanol)

Collect n-butanol Fraction

Rotary Evaporation

Column Chromatography
(Macroporous Resin or Silica Gel)

n-butanol Fraction

Gradient Elution
(e.g., Ethanol-Water)

High-Speed Counter-Current Chromatography (HSCCC)

Calycosin 7-O-xylosylglucoside
(>95% purity)
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External Stimulus

Signaling Pathways

Transcriptional Regulation

Cellular Outcome

Calycosin 7-O-xylosylglucoside

Wnt/β-catenin Pathway

Activates

BMP Signaling Pathway

Activates

RUNX2 Activation

Promotes Promotes

Osteogenic Gene Expression
(e.g., Alkaline Phosphatase, Osteocalcin)

Induces

Osteoblast Differentiation
and Mineralization

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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